1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-8-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H19BrN4O3S/c1-25-18-19(24-21(25)31-13-17(28)15-8-10-16(23)11-9-15)26(2)22(30)27(20(18)29)12-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
• InChI Key: UJWMJJAWWRGICB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Br)N(C(=O)N(C2=O)CC4=CC=CC=C4)C
• Molecular Formula: C22H19BrN4O3S
• Molecular Weight: 499.4 g/mol

Description

1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H19BrN4O3S and its molecular weight is 499.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

• [f]-Fused Purine-2,6-diones Synthesis : The compound has been used in synthesizing new thiadiazepino-fused purine ring systems, contributing to the development of novel chemical structures (Hesek & Rybár, 1994).

• Purineselenyl and Thiadiazolyl Derivatives : It served as a base for synthesizing new 6-purineselenyl and thiadiazolyl derivatives, expanding the range of purine-dione compounds (Gobouri, 2020).

• Thietanyl Protection in Synthesis : The compound played a role in developing methods for the synthesis of substituted purine-diones using thietanyl as a protective group (Khaliullin & Shabalina, 2020).

• Development of 5-HT Receptor Ligands : It was used in the design of new purine-dione derivatives with potential psychotropic activity, targeting serotonin receptors (Chłoń-Rzepa et al., 2013).

Medicinal Chemistry and Pharmacology

• Anticancer Activity : Derivatives of this compound were synthesized and showed promising anticancer activity, particularly against human breast cancer cell lines (Hayallah, 2017).

• Antiinflammatory Activity : Analogs based on this structure exhibited significant antiinflammatory activity in preclinical models, highlighting their potential in developing new anti-inflammatory agents (Kaminski et al., 1989).

Chemical Synthesis and Reactions

• Reaction with NH-azoles : The compound was involved in reactions leading to the formation of new thiazolo-purine derivatives, contributing to the diversification of purine chemistry (Khaliullin et al., 2014).

• Human A(3) Adenosine Receptor Antagonists : Its derivatives were identified as potent human A(3) adenosine receptor antagonists, which is significant for therapeutic applications in various diseases (Priego et al., 2002).

• Mixed Ligand-Metal Complexes Synthesis : The compound was used in the synthesis of new mixed ligand metal complexes, demonstrating its versatility in coordination chemistry (Shaker, 2011).

• Photochemistry Synthesis : It played a role in the development of new photochemistry synthesis methods, showcasing its utility in innovative chemical synthesis techniques (Han et al., 2008).